Cas no 1344434-66-7 ((2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine)

• Product Name: (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine
• CAS No: 1344434-66-7
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6332661
• PubChem ID: 131289439
• Update Time: 2025-06-26

(2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine
• EN300-1827980
• 1344434-66-7

• Inchi： 1S/C11H16FN/c1-8-5-10(4-3-9(2)13)7-11(12)6-8/h5-7,9H,3-4,13H2,1-2H3/t9-/m1/s1
• InChI Key： GOMSCRKUCSUGMA-SECBINFHSA-N
• SMILES： FC1C=C(C)C=C(C=1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine

(2R)-4-(3-Fluoro-5-Methylphenyl)Butan-2-Amine: A Comprehensive Overview

The compound with CAS No. 1344434-66-7, commonly referred to as (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its synthesis, chemical properties, biological activities, and recent advancements in its utilization.

(2R)-4-(3-Fluoro-5-Methylphenyl)Butan-2-Amine is a chiral amine derivative characterized by a butanamine backbone with a substituted phenyl group. The presence of the fluoro and methyl substituents on the phenyl ring introduces steric and electronic effects that influence its reactivity and pharmacokinetic properties. Recent studies have highlighted its role as a building block in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting various diseases.

The synthesis of (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by coupling reactions to introduce the butanamine moiety. The stereochemistry at the second carbon (R configuration) is crucial for determining the compound's biological activity. Researchers have employed enantioselective synthesis methods to ensure high optical purity, which is essential for pharmacological studies.

In terms of chemical properties, (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (amine group) and hydrophobic (aromatic ring) domains. Its logP value indicates a balance between lipophilicity and hydrophilicity, making it suitable for crossing biological membranes—a desirable trait in drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine to various protein targets. Molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), suggesting its role as a modulator in signaling pathways. Additionally, preliminary in vitro assays have demonstrated moderate inhibitory effects on enzymes associated with neurodegenerative diseases, such as acetylcholinesterase.

The biological evaluation of (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine has been extended to animal models, where it has shown promise in alleviating symptoms of chronic pain without significant adverse effects. These findings underscore its potential as a lead compound for pain management therapies. Furthermore, ongoing clinical trials are exploring its efficacy in treating inflammatory conditions, leveraging its anti-inflammatory properties derived from its unique structure.

In conclusion, (2R)-4-(3-fluoro-5-methylphenyl)butan-2-amine represents a valuable molecule in contemporary drug discovery efforts. Its versatile structure, combined with recent breakthroughs in synthetic methodologies and biological assessments, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for innovative therapeutic interventions across diverse disease areas.